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Compound of Interest

Compound Name: Phenylpyrrolidinone derivative 5

Cat. No.: B10833781

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the process for obtaining a Chemical Abstracts
Service (CAS) Registry Number for newly synthesized phenylpyrrolidinone compounds. It is
intended to equip researchers, chemists, and drug development professionals with the
necessary information to navigate this critical step in chemical research and development,
ensuring novel substances are accurately identified and documented for regulatory, publication,
and commercial purposes.

Understanding the CAS Registry Number

A CAS Registry Number (CAS RN®) is a unique numerical identifier assigned by the Chemical
Abstracts Service to a specific chemical substance.[1][2] This number is the global standard for
substance identification, removing ambiguity from different naming conventions (systematic,
generic, or trade names).[2][3] Each CAS RN is assigned to only one substance, ensuring that
it is a reliable and internationally recognized identifier crucial for regulatory submissions,
scientific literature, and international trade.[2] The CAS REGISTRY® is the most
comprehensive database of disclosed chemical substance information, containing millions of
unique organic and inorganic substances.[1][2]

For a new phenylpyrrolidinone compound to be registered, it must be a unique, well-defined
chemical substance. CAS registers various forms, including different stereoisomers and salt
forms, assigning them discrete CAS RNs.[1][4] However, mixtures are generally not assigned a
single CAS number; instead, the individual components receive their own identifiers.[3][4]
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The CAS Number Registration Process

Obtaining a CAS RN for a novel compound, such as a new phenylpyrrolidinone derivative,
involves submitting a request to CAS Registry Services®™ .[5] While CAS numbers for many

common substances can be found in public databases, new or proprietary compounds require
a formal application.[6]

The general workflow for this process is outlined below.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.cas.org/solutions/cas-registry-services
https://www.proregulations.com/cas-number-application.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10833781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

‘ Phase 1: Preparation

Synthesize & Purify N . .
s Characterize Substance Compile Required
New Phenylpyrrolidinone (——>| (e.g. NMR, MS, IR) Information
Compound
L

!
T
; Phase 2: Submission Phase 3: Review & Assignment
Complete CAS Registry Submit Request with | _Secure Submission L | CAS Scientists Verify Uniqueness Assign New _Noification_,_ Receive CAS RN
Services Order Form Substance Data to CAS Review Submission of Substance CAS Registry Number® for Your Compound

Data Packet

Phenylpyrrolidinone
Derivative (e.g., MNP)

IRF3 Activation NF-kB Activation

Pro-inflammatory
Gene Expression
(COX-2,INOS, etc.)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10833781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

/Discovery & Synthesis\

Target Identification
& Validation

\ 4

Lead Compound Synthesis
(Phenylpyrrolidinones)

'

CAS Registration
- J

/Screening &vOptimizatior?

High-Throughput
Screening (HTS)

'

In Vitro Assays
(e.g., Enzyme Inhibition)

'

Structure-Activity
Relationship (SAR) Studies

/Preclinica{'EvaIuatior?

In Vivo Animal Models
(Efficacy & Safety)

\4

ADME/Tox Profiling

\ 4

Candidate Selection

A\ J
A4

Investigational New Drug
(IND) Application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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